Cas no 2171722-62-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171722-62-4
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6317891
• PubChem ID: 165545535
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyridin-2-yl)methyl]carbamoyl}propanoic acid
• EN300-1489560
• 2171722-62-4

• Inchi： 1S/C25H23N3O5/c29-23(30)13-22(24(31)27-14-16-7-5-6-12-26-16)28-25(32)33-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： HVGRDMUANMAVIO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid (CAS: 2171722-62-4)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(pyridin-2-yl)methylcarbamoyl}propanoic acid (CAS: 2171722-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety and pyridinylmethylcarbamoyl group make it particularly valuable for designing novel therapeutic agents and biochemical probes.

Recent studies have focused on the synthesis and application of this compound in the development of targeted drug delivery systems. Researchers have utilized its reactive carboxyl group for conjugation with various biomolecules, enabling the creation of peptide-based therapeutics with enhanced stability and bioavailability. The pyridin-2-ylmethylcarbamoyl moiety has been shown to play a pivotal role in facilitating interactions with specific biological targets, particularly in the context of enzyme inhibition and receptor modulation.

Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound's purity and structural integrity. These studies confirm its suitability for use in solid-phase peptide synthesis (SPPS) and other complex chemical transformations. Furthermore, computational modeling has provided insights into the compound's conformational flexibility and potential binding modes with biological macromolecules.

In pharmacological applications, derivatives of 2171722-62-4 have demonstrated promising activity in preliminary screening assays. Particular interest has been shown in its potential as a building block for protease inhibitors and as a component of antibody-drug conjugates (ADCs). The compound's stability under physiological conditions and its ability to maintain structural integrity during conjugation processes make it an attractive candidate for these applications.

Ongoing research is exploring the optimization of synthetic routes to improve yield and scalability of production. Recent publications highlight novel protection-deprotection strategies that enhance the efficiency of incorporating this building block into complex molecular architectures. These developments are particularly relevant for the pharmaceutical industry's need for cost-effective and scalable synthetic methodologies.

The compound's potential extends beyond therapeutic applications, with emerging uses in chemical biology as a molecular probe for studying protein-protein interactions. Its fluorescent properties, derived from the Fmoc group, enable real-time monitoring of biochemical processes, opening new avenues for mechanistic studies in cellular systems.

As research progresses, the scientific community anticipates further elucidation of this compound's full potential in drug discovery and development. Current investigations are focusing on structure-activity relationship (SAR) studies to optimize its pharmacological properties while minimizing potential off-target effects. The versatility of 2171722-62-4 positions it as a valuable tool in the medicinal chemist's arsenal for addressing various therapeutic challenges.